Cas no 647008-30-8 (1-Hexanone, 1-(2-hydroxy-4-methoxy-3-methylphenyl)-)

• Product Name: 1-Hexanone, 1-(2-hydroxy-4-methoxy-3-methylphenyl)-
• CAS No: 647008-30-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 418833
• PubChem ID: 71379114
• Update Time: 2025-04-19

1-Hexanone, 1-(2-hydroxy-4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(2-hydroxy-4-methoxy-3-methylphenyl)-
• 1-(2-hydroxy-4-methoxy-3-methylphenyl)hexan-1-one
• 1-(2-hydroxy-4-methoxy-3-methylphenyl)-1-hexanone
• DTXSID10801702
• 647008-30-8

• Inchi： 1S/C14H20O3/c1-4-5-6-7-12(15)11-8-9-13(17-3)10(2)14(11)16/h8-9,16H,4-7H2,1-3H3
• InChI Key： UQAOCUNQJYRJGR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1O)OC)CCCCC

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53